1-Bromo-2-methoxyethane
Overview
Description
1-Bromo-2-methoxyethane, also known as 2-Bromoethyl methyl ether, is a clear colorless to yellow liquid . It has a molecular formula of C3H7BrO and a molecular weight of 138.99 . It is used as a starting reagent in the synthesis of 1-bromo-4-(2-methoxyethoxy)benzene and 1-bromo-4-[(2-methoxyethoxy)methyl]benzene .
Synthesis Analysis
1-Bromo-2-methoxyethane can be synthesized from 2-Methoxyethanol . It has been used as a starting reagent in the synthesis of 1-bromo-4-(2-methoxyethoxy)benzene and 1-bromo-4-[(2-methoxyethoxy)methyl]benzene .Molecular Structure Analysis
The molecular structure of 1-Bromo-2-methoxyethane consists of a bromine atom (Br) attached to the second carbon of an ethane molecule, with a methoxy group (-OCH3) attached to the first carbon .Physical And Chemical Properties Analysis
1-Bromo-2-methoxyethane has a boiling point of 40-41 °C/66 mmHg (lit.), a density of 1.479 g/mL at 25 °C (lit.), and a refractive index n 20/D 1.447 (lit.) . It is soluble in water (14.4g/L at 25°C) and is stored at 2-8°C .Scientific Research Applications
Reactivity with Bases
1-Bromo-2-methoxyethane demonstrates significant reactivity with various bases. For instance, its reaction with absolute methanol yields 1-bromo-1,1-dinitro-2-methoxyethane and 2-bromo-2,2-dinitroethanol, showcasing its utility in chemical synthesis (Winters & Mcewen, 1963).
Spectroscopy and Conformational Analysis
The compound has been studied for its vibrational spectra in different states (gas, liquid, solid) and its conformational behavior. This research aids in understanding the physical and chemical properties of such compounds (Durig et al., 1992).
Formation of Cyclopropane and Heterocycles
1-Bromo-2-methoxyethane is involved in the formation of cyclopropane lactones and fused heterocyclic compounds. This illustrates its role in complex organic syntheses, particularly in the formation of cyclic structures (Farin˜a et al., 1987).
Fire Extinguishing Ability
Interestingly, 1-bromo-2-methoxyethane has been evaluated for its fire extinguishing abilities. This application showcases its potential in safety and firefighting technologies (Zou et al., 2001).
Stereochemistry in Elimination Reactions
The compound plays a role in understanding the stereochemistry of elimination reactions. Its reactions with butyllithium in various solvents offer insights into the mechanisms and outcomes of such chemical processes (Sugita et al., 1979).
Synthesis of Alkoxyalklorganyl Selenides
1-Bromo-2-methoxyethane reacts with sodium organyl selenolates to form alkoxyalklorganyl selenides, a reaction useful in the synthesis and characterization of organoselenium compounds (Bhasin et al., 1988).
Formation of Substituted Oligoethylene Glycols
This compound is also used in the formation of extended, substituted oligoethylene glycols, highlighting its utility in polymer science and material engineering (Krakowiak et al., 1994).
Safety and Hazards
1-Bromo-2-methoxyethane is classified as a flammable liquid and vapor, and it’s toxic if swallowed . It causes skin and eye irritation and may cause respiratory irritation . Safety measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and providing appropriate exhaust ventilation at places where dust is formed .
Mechanism of Action
Target of Action
1-Bromo-2-methoxyethane, also known as 2-Bromoethyl methyl ether, is a synthetic intermediate used in various chemical reactions. The primary targets of this compound are the reactant molecules in the chemical reactions it is involved in .
Mode of Action
The compound acts as an alkylating agent, introducing an alkyl group into the reactant molecules. The bromine atom in the compound is a good leaving group, which facilitates the alkylation process .
Biochemical Pathways
1-Bromo-2-methoxyethane is involved in the synthesis of various chemical compounds. For example, it can be used in the synthesis of 1,4-diketo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) derivatives, which are stable and efficient pigments for two-photon excited fluorescence microscopy . It can also be used in the synthesis of a squarine dye, which exhibits a selective fluorogenic response towards zinc cation .
Pharmacokinetics
Its physical properties such as boiling point (116-117 °c), density (1448 g/mL at 25 °C), and refractive index (n20/D 1480) have been reported .
Result of Action
The result of the action of 1-Bromo-2-methoxyethane is the formation of new chemical compounds. For instance, it can contribute to the formation of DPP derivatives and squarine dyes .
properties
IUPAC Name |
1-bromo-2-methoxyethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H7BrO/c1-5-3-2-4/h2-3H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZUPZGFPHUVJKC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCBr |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H7BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0064385 |
Source
|
| Record name | Ethane, 1-bromo-2-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0064385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.99 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless or pale yellow liquid; [Alfa Aesar MSDS] |
Source
|
| Record name | 2-Bromoethyl methyl ether | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/10435 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
1-Bromo-2-methoxyethane | |
CAS RN |
6482-24-2 |
Source
|
| Record name | Bromoethyl methyl ether | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6482-24-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethane, 1-bromo-2-methoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006482242 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 1-Bromo-2-methoxyethane | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=81806 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | Ethane, 1-bromo-2-methoxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethane, 1-bromo-2-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0064385 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-bromo-2-methoxyethane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.026.673 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-BROMOETHYL METHYL ETHER | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QMC9NTS6GR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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